Farnesyl triphosphate(3-)

• Molecular Formula: C15H26O10P3-3
• Molecular Weight: 459.28 g/mol
• IUPAC Name: [oxido-[oxido-[(2E,6E)-3,7,11-trimethyldodeca-2,6,10-trienoxy]phosphoryl]oxyphosphoryl] hydrogen phosphate
• InChI: InChI=1S/C15H29O10P3/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-23-27(19,20)25-28(21,22)24-26(16,17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,19,20)(H,21,22)(H2,16,17,18)/p-3/b14-9+,15-11+
• InChI Key: QIOOKVHMPPJVHS-YFVJMOTDSA-K
• Isomeric SMILES: CC(=CCC/C(=C/CC/C(=C/COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])/C)/C)C
• Canonical SMILES: CC(=CCCC(=CCCC(=CCOP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])C)C)C

Description

Farnesyl triphosphate(3-) is an organophosphate oxoanion arising from deprotonation of three of the four free triphosphate OH groups of farnesyl triphosphate;  major species at pH 7.3. It is a conjugate base of a farnesyl triphosphate. It is a conjugate acid of a farnesyl triphosphate(4-).

Scientific Research Applications

Enzyme Studies and Medicinal Applications

Farnesyl diphosphate (FPP), a closely related compound to farnesyl triphosphate, is a key intermediate in the biosynthesis of various molecules including sesquiterpenes and cofactor side chains. Its applications extend to the semisynthesis of drugs and as a target for drug design. Photoactive analogs of FPP have been instrumental in identifying enzymes that utilize FPP as a substrate. Various photocrosslinking groups, such as aryl azides, diazotrifluoropropionates, and benzophenones, are used in these studies (Vervacke, Wang, & Distefano, 2013).

Bioorthogonal Chemistry

Farnesyl diphosphate analogues with omega-bioorthogonal azide and alkyne functional groups have been synthesized for use in protein farnesyl transferase-catalyzed ligation reactions. This approach is significant for studying protein prenylation, a post-translational modification essential in cell signaling (Labadié, Viswanathan, & Poulter, 2007).

Functional Analysis of Farnesyl Diphosphate Synthase

The cloning and characterization of farnesyl diphosphate synthase from various organisms, such as the rubber-producing mushroom Lactarius chrysorrheus, provide insights into rubber biosynthesis and the biosynthesis of other isoprenoids. This research aids in understanding the enzymatic mechanisms that govern the production of biologically and industrially significant compounds (Mekkriengkrai et al., 2004).

Prodrug Development

Farnesyl diphosphate analogs have been developed as prodrugs to enhance the bioavailability of potential inhibitors for protein farnesyltransferase, a crucial enzyme in cancer and other diseases. This research is vital for developing new therapeutic agents (Troutman, Chehade, Kiegiel, Andres, & Spielmann, 2004).

Cellular Signaling and Pharmacology

Farnesyl phosphates, similar to farnesyl triphosphate, are found to interact with cell surface and nuclear receptors, including lysophosphatidic acid receptors and peroxisome proliferator-activated receptors. This discovery suggests new roles for these compounds in cellular signaling and pharmacology (Liliom et al., 2006).

Drug Targeting in Infectious Diseases

The farnesyl-diphosphate synthase of Toxoplasma gondii, a causative agent of toxoplasmosis, has been identified as a molecular target for bisphosphonates. This enzyme is crucial for the synthesis of farnesyl diphosphate and is a potential target for chemotherapy in toxoplasmosis treatment (Ling, Li, Miranda, Oldfield, & Moreno, 2007).